N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide

• IUPAC Name: 1-amino-3-(1,1-dioxothiolan-3-yl)thiourea
• InChI: InChI=1S/C5H11N3O2S2/c6-8-5(11)7-4-1-2-12(9,10)3-4/h4H,1-3,6H2,(H2,7,8,11)
• InChI Key: DZLRNGJAFXXMML-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=S)NN
• Molecular Formula: C5H11N3O2S2
• DSSTOX Substance ID: DTXSID701333138
• Molecular Weight: 209.3 g/mol
• Solubility: 13.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 507454-59-3

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide (N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide) is a bioactive compound that has been studied for its potential therapeutic applications. It is a member of the hydrazinecarbothioamide class of compounds and is derived from the hydrazinecarbothioamide family. N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide has been studied for its potential use in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

GIRK Channel Activation

• Reference : Sharma et al. .

Drug Metabolism and Pharmacokinetics (DMPK)

• Reference : The study by Sharma et al. .

Schiff Base Chemistry

• .

Mechanism of Action

Target of Action

The primary target of N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide acts as an activator of the GIRK channels . It interacts with these channels, causing them to open and allow potassium ions to flow into the cell. This inward flow of potassium ions makes the cell’s interior more negative, reducing the cell’s excitability .

Biochemical Pathways

The activation of GIRK channels by N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide affects several biochemical pathways. These channels play a crucial role in various physiological processes, including pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 dmpk assays, which assess the drug’s absorption, distribution, metabolism, and excretion (adme) properties . The compound has shown improved metabolic stability over prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by N-(1,1-dioxidotetrahydrothiophen-3-yl)hydrazinecarbothioamide leads to a decrease in cell excitability. This can result in various effects, depending on the specific type of cell and the physiological context .